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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octene

Cat. No.: B1361380 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3,7-
Dimethyl-1-octene, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Key Safety and Handling Information
3,7-Dimethyl-1-octene is a flammable liquid and vapor.[1] It is crucial to handle this chemical

in a well-ventilated area, away from heat, sparks, open flames, and hot surfaces.[1] When

handling, wear appropriate personal protective equipment (PPE), including protective gloves,

clothing, and eye/face protection.[1][2] In case of skin contact, immediately remove all

contaminated clothing and rinse the skin with water.[1] If the substance gets in the eyes, rinse

cautiously with water for several minutes.[2]

Quantitative Data
For quick reference, the following table summarizes the key quantitative properties of 3,7-
Dimethyl-1-octene.
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Property Value Source

CAS Number 4984-01-4 [1]

Molecular Formula C10H20 [2]

Molecular Weight 140.27 g/mol [2]

Boiling Point 154-156 °C [3]

Density 0.733 g/mL at 20 °C [3]

Flash Point 52 °C (125.6 °F) - closed cup

Storage Temperature 2-8°C

Experimental Protocols: Spill and Disposal
Procedures
Accidental Release Measures:

In the event of a spill, evacuate the area and ensure adequate ventilation.[1][2] Remove all

sources of ignition.[4] Do not let the product enter drains.[1][2] Contain the spill using an inert

absorbent material such as sand, silica gel, or universal binder.[4][5] Collect the absorbed

material and place it in a suitable, closed container for disposal.[4][5]

Waste Disposal Protocol:

The disposal of 3,7-Dimethyl-1-octene must be conducted in strict accordance with all national

and local regulations.[1] It is classified as a flammable liquid and may be considered hazardous

waste.

Container Management: Do not mix 3,7-Dimethyl-1-octene with other waste.[1] Keep the

chemical in its original container if possible.[1] Uncleaned containers should be handled as if

they contain the product itself.[1]

Labeling: Ensure the waste container is clearly and accurately labeled with the contents,

including the name "3,7-Dimethyl-1-octene" and any applicable hazard symbols.
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Storage: Store waste containers in a cool, well-ventilated area, away from ignition sources.

[1]

Professional Disposal: Arrange for the disposal of the waste through a licensed professional

waste disposal service.[2] Do not attempt to dispose of this chemical through standard

laboratory drains or as regular trash.

Disposal Workflow
The following diagram outlines the step-by-step procedure for the proper disposal of 3,7-
Dimethyl-1-octene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/40980?userType=undefined
https://www.angenechemical.com/sds/4984-01-4.pdf
https://www.benchchem.com/product/b1361380?utm_src=pdf-body
https://www.benchchem.com/product/b1361380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation for Disposal

Temporary Storage

Final Disposal

Start: Unused or Waste
3,7-Dimethyl-1-octene

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Keep in Original or
Designated, Labeled Container

Do Not Mix with
Other Waste

Store in a Cool, Well-Ventilated
Area Away from Ignition Sources

Contact Licensed Waste
Disposal Service

Complete all Necessary
Waste Manifests/Paperwork

Hand Over Waste to
Authorized Personnel

End: Proper Disposal
Completed

Click to download full resolution via product page

Caption: Disposal workflow for 3,7-Dimethyl-1-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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